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Compound of Interest

Compound Name: 4-Chlorobutanal

Cat. No.: B1267710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chlorobutyraldehyde, also known as 4-chlorobutanal, is an organic compound with the

chemical formula C₄H₇ClO.[1] It presents as a colorless to light yellow liquid and is

characterized by a pungent odor.[1] As a reactive chemical intermediate, 4-chlorobutyraldehyde

is a crucial building block in the synthesis of a variety of organic molecules. Its applications are

found in the pharmaceutical and agrochemical industries, as well as in the manufacturing of

fragrances and flavoring agents.[1] Understanding its physical properties is paramount for its

safe handling, storage, and effective use in synthetic chemistry.

Core Physical and Chemical Properties
The physical characteristics of 4-chlorobutyraldehyde are summarized below. These properties

are essential for designing experimental setups, performing reactions, and ensuring safety in a

laboratory or industrial setting.
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Property Value Notes

Molecular Formula C₄H₇ClO [1][2]

Molecular Weight 106.55 g/mol [2][3]

Appearance Colorless to light yellow liquid [2]

Boiling Point
118.37°C (rough estimate) to

158°C at 760 mmHg
[2][4][5]

Melting Point N/A [1]

Density 1.031 g/cm³ to 1.1060 g/cm³ [4][6]

Flash Point 51°C [1][4][5]

Vapor Pressure 2.68 mmHg at 25°C [1][5]

Refractive Index 1.41 to 1.4466 (estimate) [2][4][6]

Solubility

Data not readily available, but

aldehydes with short carbon

chains are generally soluble in

water.[7][8]

Soluble in most common

organic solvents.[9]

CAS Number 6139-84-0 [2]

Experimental Protocols for Property Determination
While specific experimental documentation for 4-chlorobutyraldehyde is not publicly detailed,

the following are standard methodologies for determining the key physical properties of a liquid

aldehyde.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus: A distillation flask, condenser, thermometer, heating mantle, and boiling chips.

Methodology:
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A small sample of 4-chlorobutyraldehyde is placed in the distillation flask along with a few

boiling chips to ensure smooth boiling.

The flask is connected to a condenser, and a thermometer is positioned so that the bulb is

just below the side arm of the flask, ensuring it measures the temperature of the vapor that

is distilling.

The flask is gently heated. As the liquid boils, the vapor rises, surrounds the thermometer

bulb, and passes into the condenser.

The temperature is recorded when it becomes constant. This stable temperature reading

during distillation is the boiling point of the substance at the given atmospheric pressure.

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a small glass flask with a precise volume), an analytical balance.

Methodology:

The empty pycnometer is weighed accurately.

It is then filled with distilled water and weighed again to determine the mass of the water.

This step is crucial for calibrating the exact volume of the pycnometer at a specific

temperature.

The pycnometer is emptied, dried thoroughly, and then filled with 4-chlorobutyraldehyde.

The pycnometer filled with the sample is weighed.

The density is calculated by dividing the mass of the 4-chlorobutyraldehyde by the volume

of the pycnometer.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.
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Apparatus: A refractometer (e.g., an Abbe refractometer).

Methodology:

The refractometer is calibrated using a standard sample with a known refractive index,

often distilled water.

A few drops of 4-chlorobutyraldehyde are placed on the prism of the refractometer.

The prism is closed, and the user looks through the eyepiece, adjusting the controls until

the dividing line between the light and dark areas is sharp and centered in the crosshairs.

The refractive index is then read directly from the instrument's scale. The temperature

should also be recorded as the refractive index is temperature-dependent.

Logical Workflow for Physical Property Analysis
The following diagram illustrates a generalized workflow for the characterization of a chemical

compound's physical properties.
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Workflow for Physical Property Characterization
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Caption: A logical workflow for the characterization of a chemical's physical properties.

Conclusion
4-Chlorobutyraldehyde is a valuable chemical intermediate with a distinct set of physical

properties that are critical for its application in research and industry. This guide provides a

summary of its core physical data and outlines the standard experimental protocols for their

determination. Adherence to these scientific principles ensures the safe and effective use of
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this compound in the development of pharmaceuticals, agrochemicals, and other fine

chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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